Cas no 2229353-31-3 (O-2-(4-bromo-5-chlorothiophen-2-yl)propan-2-ylhydroxylamine)

• Product Name: O-2-(4-bromo-5-chlorothiophen-2-yl)propan-2-ylhydroxylamine
• CAS No: 2229353-31-3
• MF: C₇H₉BrClNOS
• MW: 270.574458837509
• CID: 6183477
• PubChem ID: 165965663
• Update Time: 2025-06-15

O-2-(4-bromo-5-chlorothiophen-2-yl)propan-2-ylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(4-bromo-5-chlorothiophen-2-yl)propan-2-ylhydroxylamine
• O-[2-(4-bromo-5-chlorothiophen-2-yl)propan-2-yl]hydroxylamine
• EN300-1920380
• 2229353-31-3

• Inchi： 1S/C7H9BrClNOS/c1-7(2,11-10)5-3-4(8)6(9)12-5/h3H,10H2,1-2H3
• InChI Key： QUZXINJPSIZWAF-UHFFFAOYSA-N
• SMILES： BrC1=C(SC(=C1)C(C)(C)ON)Cl

Computed Properties

• Exact Mass: 268.92768g/mol
• Monoisotopic Mass: 268.92768g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 63.5Ų

Additional information on O-2-(4-bromo-5-chlorothiophen-2-yl)propan-2-ylhydroxylamine

Comprehensive Overview of O-2-(4-bromo-5-chlorothiophen-2-yl)propan-2-ylhydroxylamine (CAS No. 2229353-31-3)

O-2-(4-bromo-5-chlorothiophen-2-yl)propan-2-ylhydroxylamine (CAS No. 2229353-31-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique thiophene backbone and functional groups, is widely studied for its potential applications in drug discovery and material science. Researchers are particularly interested in its structural versatility and reactivity, which make it a valuable intermediate in synthetic chemistry.

The molecular structure of O-2-(4-bromo-5-chlorothiophen-2-yl)propan-2-ylhydroxylamine features a bromine and chlorine substitution on the thiophene ring, enhancing its electronic properties and enabling diverse chemical transformations. This compound is often explored in the context of heterocyclic chemistry, a field that has seen exponential growth due to its relevance in developing new therapeutics and functional materials. The presence of the hydroxylamine moiety further expands its utility in bioconjugation and catalysis.

In recent years, the demand for high-purity intermediates like O-2-(4-bromo-5-chlorothiophen-2-yl)propan-2-ylhydroxylamine has surged, driven by advancements in precision medicine and green chemistry. Scientists are increasingly focusing on sustainable synthesis methods, and this compound’s modular design aligns well with atom-economy principles. Its potential role in small-molecule inhibitors and biodegradable materials has also sparked interest among environmental researchers.

One of the most frequently asked questions about CAS No. 2229353-31-3 revolves around its stability and solubility profiles. Studies indicate that this compound exhibits moderate solubility in polar organic solvents, making it suitable for various cross-coupling reactions. Additionally, its thermal stability has been tested under controlled conditions, confirming its suitability for high-temperature applications in polymer chemistry.

The synthesis of O-2-(4-bromo-5-chlorothiophen-2-yl)propan-2-ylhydroxylamine typically involves multi-step protocols, including halogenation and amine protection strategies. Recent publications highlight innovative routes that minimize byproduct formation, addressing the growing need for cost-effective production. These developments are particularly relevant to industries prioritizing scalability and process optimization.

From a commercial perspective, CAS No. 2229353-31-3 is often listed as a research-grade chemical, with suppliers emphasizing its role in high-throughput screening and medicinal chemistry. Its compatibility with automated synthesis platforms has further increased its adoption in drug discovery pipelines. As the scientific community continues to explore its applications, this compound remains a subject of active investigation in peer-reviewed journals.

In conclusion, O-2-(4-bromo-5-chlorothiophen-2-yl)propan-2-ylhydroxylamine represents a critical building block in modern synthetic chemistry. Its structural features and reactivity align with contemporary research trends, including targeted therapy and sustainable manufacturing. For researchers seeking reliable data on this compound, verified sources such as Reaxys and SciFinder provide extensive spectroscopic and analytical references.